3-[4-(9H-purin-6-yl)piperazin-1-yl]-1lambda6,2-benzothiazole-1,1-dione

• IUPAC Name: 3-[4-(7H-purin-6-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C16H15N7O2S/c24-26(25)12-4-2-1-3-11(12)15(21-26)22-5-7-23(8-6-22)16-13-14(18-9-17-13)19-10-20-16/h1-4,9-10H,5-8H2,(H,17,18,19,20)
• InChI Key: WKYGJVZEAIEOFW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NS(=O)(=O)C3=CC=CC=C32)C4=NC=NC5=C4NC=N5
• Molecular Formula: C16H15N7O2S
• Molecular Weight: 369.4 g/mol

Description

The compound is a complex organic molecule that contains a purine, piperazine, and benzothiazole moiety. Purines are basic components of nucleic acids like DNA and RNA. Piperazines are often used in the synthesis of pharmaceuticals and polymers. Benzothiazoles have been found in various therapeutic agents with a wide range of biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds have been synthesized through various methods. For instance, some benzothiazole derivatives have been synthesized through a multi-step procedure involving intramolecular cyclization. Similarly, piperazine derivatives have been synthesized via direct interaction of appropriate hydrazonoyl chlorides with corresponding N-substituted piperazine.

Mechanism of Action

Target of Action

Similar compounds with piperazin-1-yl and benzothiazole moieties have been reported to exhibit antibacterial activity , and act as dopamine and serotonin antagonists .

Mode of Action

For instance, some piperazin-1-yl-benzothiazole derivatives act as dopamine and serotonin antagonists .

Biochemical Pathways

Related compounds have been found to influence various biochemical pathways, including those involved in antibacterial activity and neurotransmission .

Pharmacokinetics

The synthesized compounds were evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5) .

Result of Action

Similar compounds have been found to exhibit antibacterial activity and act as dopamine and serotonin antagonists .

Advantages and Limitations for Lab Experiments

The use of 3-PPB in laboratory experiments offers a number of advantages. Firstly, 3-PPB is a synthetic compound, making it easy to obtain and use in experiments. Additionally, 3-PPB has a wide range of potential applications in medicinal chemistry, drug design and drug delivery. Furthermore, 3-PPB has been reported to have a number of biochemical and physiological effects, making it a useful tool for studying the mechanism of action of various compounds.
However, there are some limitations to the use of 3-PPB in laboratory experiments. Firstly, the exact mechanism of action of 3-PPB is not yet fully understood, making it difficult to predict the exact effects of 3-PPB on a given system. Additionally, 3-PPB is a relatively new compound and its safety and toxicity have not yet been thoroughly investigated.

Future Directions

Despite the potential therapeutic benefits of 3-PPB, further research is needed to fully understand its mechanism of action and to evaluate its safety and toxicity. Additionally, further research is needed to explore the potential of 3-PPB as a drug delivery system and to develop new and improved synthesis methods for 3-PPB. Finally, further research is needed to explore the potential of 3-PPB as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer’s disease and diabetes.

Synthesis Methods

3-PPB can be synthesized through a variety of methods, including the reaction of a piperazine and a benzothiazole derivative in the presence of an appropriate base. Alternatively, 3-PPB can be synthesized by the reaction of a piperazine derivative and a benzothiazole derivative in the presence of an appropriate catalyst. The reaction conditions and the choice of reagents can be modified to optimize the yield and purity of the product.

Scientific Research Applications

3-PPB has been extensively studied for its potential therapeutic benefits in the treatment of various diseases, including cancer, Alzheimer’s disease and diabetes. In recent years, 3-PPB has been studied for its potential anti-cancer properties, with studies showing that it can induce apoptosis in cancer cells and inhibit tumor growth. Additionally, 3-PPB has been studied for its potential anti-inflammatory and anti-oxidant properties.